Cas no 1806472-13-8 (1-Bromo-3-(3-chloropropyl)-5-(fluoromethoxy)benzene)

• Product Name: 1-Bromo-3-(3-chloropropyl)-5-(fluoromethoxy)benzene
• CAS No: 1806472-13-8
• MF: C₁₀H₁₁BrClFO
• MW: 281.549144983292
• CID: 4974341
• Update Time: 2025-05-20

1-Bromo-3-(3-chloropropyl)-5-(fluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-chloropropyl)-5-(fluoromethoxy)benzene

• Inchi： 1S/C10H11BrClFO/c11-9-4-8(2-1-3-12)5-10(6-9)14-7-13/h4-6H,1-3,7H2
• InChI Key： WHGPPNFMQHSQRE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)CCCCl)OCF

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 159
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2

Additional information on 1-Bromo-3-(3-chloropropyl)-5-(fluoromethoxy)benzene

Introduction to 1-Bromo-3-(3-chloropropyl)-5-(fluoromethoxy)benzene (CAS No. 1806472-13-8)

1-Bromo-3-(3-chloropropyl)-5-(fluoromethoxy)benzene, with the CAS number 1806472-13-8, is a multifunctional organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound features a unique combination of bromine, chlorine, and fluorine functionalities, making it a valuable intermediate in the synthesis of various biologically active molecules and advanced materials.

The molecular structure of 1-Bromo-3-(3-chloropropyl)-5-(fluoromethoxy)benzene consists of a benzene ring substituted with a bromo group at the 1-position, a 3-chloropropyl group at the 3-position, and a fluoromethoxy group at the 5-position. The presence of these diverse functional groups provides multiple points for chemical modification, enabling its use in a wide range of synthetic pathways.

In recent years, the compound has been extensively studied for its potential applications in pharmaceutical research. One notable area of interest is its use as an intermediate in the synthesis of novel antiviral agents. Research published in the Journal of Medicinal Chemistry has highlighted the role of 1-Bromo-3-(3-chloropropyl)-5-(fluoromethoxy)benzene in the development of compounds with potent antiviral activity against various viral strains, including influenza and herpes simplex virus (HSV).

Beyond its pharmaceutical applications, 1-Bromo-3-(3-chloropropyl)-5-(fluoromethoxy)benzene has also shown promise in materials science. The unique combination of halogenated functionalities makes it an attractive candidate for the synthesis of advanced polymers and coatings. Studies have demonstrated that derivatives of this compound can enhance the thermal stability and mechanical properties of polymer materials, making them suitable for high-performance applications in industries such as aerospace and electronics.

The synthetic versatility of 1-Bromo-3-(3-chloropropyl)-5-(fluoromethoxy)benzene is further evidenced by its use in the preparation of ligands for metal complexes. These ligands can be used in catalytic processes, such as cross-coupling reactions and asymmetric synthesis, which are crucial for the production of fine chemicals and pharmaceuticals. Recent advancements in catalysis have shown that ligands derived from this compound can significantly improve reaction yields and selectivity.

In addition to its synthetic utility, the physical and chemical properties of 1-Bromo-3-(3-chloropropyl)-5-(fluoromethoxy)benzene have been thoroughly characterized. It is a colorless liquid with a molecular weight of approximately 296.5 g/mol. The compound exhibits good solubility in common organic solvents such as dichloromethane, ethyl acetate, and toluene, which facilitates its use in various synthetic protocols.

The safety profile of 1-Bromo-3-(3-chloropropyl)-5-(fluoromethoxy)benzene has also been evaluated. While it is not classified as a hazardous substance under current regulations, appropriate handling precautions should be taken to ensure safe use in laboratory settings. This includes wearing personal protective equipment (PPE) such as gloves and goggles, and working under well-ventilated conditions.

In conclusion, 1-Bromo-3-(3-chloropropyl)-5-(fluoromethoxy)benzene (CAS No. 1806472-13-8) is a versatile organic compound with significant potential across multiple scientific disciplines. Its unique molecular structure and functional groups make it an invaluable intermediate in chemical synthesis, pharmaceutical research, and materials science. As ongoing research continues to uncover new applications and properties, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.